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Compound of Interest

Compound Name: Triethylbenzene

Cat. No.: B13742051

CAS Number: 102-25-0

This guide provides an in-depth overview of 1,3,5-triethylbenzene, a symmetrically substituted
aromatic hydrocarbon. It is intended for researchers, scientists, and professionals in drug
development and other scientific fields who require detailed technical information on this
compound.

Chemical and Physical Properties

1,3,5-Triethylbenzene is a colorless liquid that is insoluble in water but soluble in organic
solvents like alcohol and ether.[1][2] Its key physical and chemical properties are summarized
in the table below.
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Property Value Unit Source
Molecular Formula Ci2H1s [3]

Molecular Weight 162.27 g/mol [3]
Boiling Point 215 °C [4]
Density 0.862 g/mL at 25 °C [4]
Refractive Index 1.495 n20/D [4]
Flash Point 76 °C (closed cup) [4]
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Spectroscopic Data

Detailed spectroscopic information is crucial for the identification and characterization of 1,3,5-

triethylbenzene.

Spectrum Type

Key Features/Notes

Source

1H NMR

Spectrum available

[3][5]

IR

Spectrum available

[6]7]

Mass Spectrometry

Major peaks and fragmentation

patterns available

[3elel

Safety and Hazards
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1,3,5-Triethylbenzene is classified as a hazardous substance. It is crucial to handle this
chemical with appropriate safety precautions.

GHS Hazard Information

Pictogram Signal Word Hazard Statements

Precautionary
Statements

P264: Wash skin
thoroughly after
handling.P273: Avoid
release to the
environment.P280:
Wear protective
gloves/ eye protection/
face protection.P302
+ P352: IF ON SKIN:
Wash with plenty of
water.P305 + P351 +
P338: IF IN EYES:

Rinse cautiously with

H315: Causes skin

irritation.H319:

Causes serious eye
GHSO07 Warning irritation.H413: May

cause long lasting

water for several
minutes. Remove

harmful effects to )

o contact lenses, if

aquatic life.
present and easy to
do. Continue
rinsing.P332 + P313:
If skin irritation occurs:
Get medical advice/
attention.P501.:
Dispose of contents/
container to an
approved waste

disposal plant.

Source:[3][4][9][10]

Synthesis and Reactivity
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Synthesis

A common laboratory-scale synthesis of 1,3,5-triethylbenzene involves the Friedel-Crafts
alkylation of benzene with ethyl bromide in the presence of a Lewis acid catalyst such as
aluminum chloride.[11] An industrial method involves the disproportionation of diethylbenzene
or a mixture with ethylbenzene.[12]

Caption: Synthesis of 1,3,5-Triethylbenzene via Friedel-Crafts Alkylation.

Reactivity

1,3,5-Triethylbenzene can undergo further electrophilic substitution reactions, though the
existing ethyl groups influence the position of new substituents. It can also undergo oxidation of
the ethyl side chains under strong oxidizing conditions. Studies have shown that it undergoes
isomerization and cracking reactions at high temperatures.[13][14] Specifically, it can crack to
produce diethylbenzene (DEB) and ethylbenzene (EB).[13]

Experimental Protocols
Friedel-Crafts Alkylation of Benzene

Objective: To synthesize 1,3,5-triethylbenzene from benzene and ethyl bromide.
Materials:

e Anhydrous benzene

o Ethyl bromide

e Anhydrous aluminum chloride (AICI3)

e Anhydrous diethyl ether (solvent)

e Hydrochloric acid (for workup)

e Sodium bicarbonate solution (for neutralization)

e Anhydrous magnesium sulfate (for drying)
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e Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle
Procedure:

e Set up a dry reflux apparatus, including a round-bottom flask, a reflux condenser protected
by a drying tube, and a dropping funnel.

e Add anhydrous aluminum chloride to the flask.

e A solution of anhydrous benzene in anhydrous diethyl ether is placed in the flask.

o Ethyl bromide is added dropwise from the dropping funnel to the stirred mixture.

o After the addition is complete, the reaction mixture is refluxed for a specified period.

e The reaction is quenched by carefully pouring the mixture over crushed ice and hydrochloric
acid.

e The organic layer is separated, washed with water, sodium bicarbonate solution, and brine.
e The organic layer is dried over anhydrous magnesium sulfate.

e The solvent is removed by distillation, and the product, 1,3,5-triethylbenzene, is purified by
fractional distillation.

Toxicological Information

The toxicological properties of 1,3,5-triethylbenzene have not been fully investigated.[15]
Available data suggests it causes skin and serious eye irritation.[3][4][9][10] There is limited
information on its mutagenic, reproductive, or carcinogenic effects.[15] One study notes that
unlike its isomer 1,2,4-triethylbenzene, 1,3,5-triethylbenzene is not neurotoxic because it
does not form a gamma-diketone metabolite.[16]

Applications

1,3,5-Triethylbenzene serves as an intermediate in organic synthesis.[1] Its symmetrical
structure makes it a useful building block for more complex molecules. It has been used as a
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supramolecular template to organize molecular-recognition elements and to synthesize di- and
trinucleating ligands.[2] It is also a component of some fuels.[16]

1,3,5-Triethylbenzene
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Caption: Key application areas of 1,3,5-Triethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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